Cas no 21991-39-9 (3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one)

3-Methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is a heterocyclic compound featuring a fused imidazole and pyridine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting kinase inhibitors and central nervous system (CNS) therapeutics. The methyl substitution at the 3-position enhances stability and modulates electronic properties, influencing binding affinity and metabolic resistance. Its rigid bicyclic framework offers conformational restraint, improving selectivity in biological interactions. The compound serves as a versatile intermediate for synthesizing analogs with tailored pharmacological profiles, making it valuable for exploratory research in oncology and neurology. High purity and well-defined synthetic routes ensure reproducibility in experimental applications.
3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one structure
21991-39-9 structure
Product Name:3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
CAS No:21991-39-9
MF:C7H7N3O
MW:149.149980783463
MDL:MFCD01081498
CID:828779
Update Time:2026-04-29

3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one
    • 3-methyl-1H-imidazo[4,5-b]pyridin-2-one
    • 3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • 3-methyl-1,3-dihydroimidazo[4,5-b]pyridin-2-one
    • 3-methyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
    • 3-Methyl-2,3-dihydro-2-oxo-imidazo< 4.5-b> pyridin
    • 3-methyl-imidazo[4,5-b]pyridin-2-one
    • AC1LITYE
    • ANW-68179
    • CTK8C2306
    • Oprea1_803736
    • SureCN1503016
    • SureCN1503019
    • 2H-Imidazo[4,5-b]pyridin-2-one, 1,3-dihydro-3-methyl-
    • 3-methylimidazopyridin-2-one
    • UNTZTFGDFVDERP-UHFFFAOYSA-N
    • 1131AB
    • AX8237023
    • 2H-Imidazo[4,5-b]pyridin
    • MDL： MFCD01081498
    • Inchi： 1S/C7H7N3O/c1-10-6-5(9-7(10)11)3-2-4-8-6/h2-4H,1H3,(H,9,11)
    • InChI Key： UNTZTFGDFVDERP-UHFFFAOYSA-N
    • SMILES： O=C1N([H])C2C([H])=C([H])C([H])=NC=2N1C([H])([H])[H]

Computed Properties

  • Exact Mass: 149.05901
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Topological Polar Surface Area: 45.2

Experimental Properties

  • PSA: 45.23

3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Pricemore >>

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3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Suppliers

Amadis Chemical Company Limited
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(CAS:21991-39-9)3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
Order Number:A904359
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:17
Price ($):373.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21991-39-9)3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
A904359
Purity:99%
Quantity:5g
Price ($):373.0
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